Dibutyl 2,6-di-tert-butyl-4-tolyl orthoborate

• CAS RN: 2929-85-3
• Molecular Formula: C23H41BO3
• Molecular Weight: 376.4 g/mol
• IUPAC Name: dibutyl (2,6-ditert-butyl-4-methylphenyl) borate
• InChI: InChI=1S/C23H41BO3/c1-10-12-14-25-24(26-15-13-11-2)27-21-19(22(4,5)6)16-18(3)17-20(21)23(7,8)9/h16-17H,10-15H2,1-9H3
• InChI Key: HVQKGGXARPLXIR-UHFFFAOYSA-N
• Canonical SMILES: B(OCCCC)(OCCCC)OC1=C(C=C(C=C1C(C)(C)C)C)C(C)(C)C

Description

Dibutyl 2,6-di-tert-butyl-4-tolyl orthoborate is a useful research compound. Its molecular formula is C23H41BO3 and its molecular weight is 376.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Di-n-butyl 2,6-di-t-butyl-4-methylphenyl borate was prepared by reacting boric acid with n-butanol to give tri-n-butyl borate which was isolated by distillation. 2,6-di-t-butyl-4-methylphenol (1 mole) was added to the tri-n-butyl borate (1 mole). The reaction mixture was heated and n-butanol collected as distillate. The di-n-butyl 2,6-di-t-butyl-4-methylphenyl borate was isolated by distillation and its purity was confirmed by infra-red spectrascopy and chemical analysis.

Synthesis routes and methods II

Procedure details

In a moisture-protected atmosphere, 2,6-di-tert-butyl-4-methylphenol (1543 g) was heated to 245° C. and while stirring tributyl borate (805.5 g) was slowly added drop by drop. The addition rate was controlled to maintain the reaction temperature at 230°-250° C. and butanol was distilled from the mixture as formed. The distillate was fractionated to separate butanol from tributyl borate and the latter was recycled to the reacting mixture. The reaction mixture was heated at 250°-260° C. until no further distillation was observed.